Cas no 1806323-59-0 (1-Bromo-3-(3-chloro-2-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-chloro-2-mercaptophenyl)propan-2-one
• CAS No: 1806323-59-0
• MF: C₉H₈BrClOS
• MW: 279.581219673157
• CID: 4974440
• Update Time: 2025-10-18

1-Bromo-3-(3-chloro-2-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-chloro-2-mercaptophenyl)propan-2-one

• Inchi： 1S/C9H8BrClOS/c10-5-7(12)4-6-2-1-3-8(11)9(6)13/h1-3,13H,4-5H2
• InChI Key： HCFBQWWTCCFQQC-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C=1S)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3.1
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-3-(3-chloro-2-mercaptophenyl)propan-2-one

1-Bromo-3-(3-chloro-2-mercaptophenyl)propan-2-one: A Comprehensive Overview

1-Bromo-3-(3-chloro-2-mercaptophenyl)propan-2-one, also known by its CAS number CAS No. 1806323-59-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a chlorinated phenyl group, and a thiol (-SH) functional group. The combination of these groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of 1-Bromo-3-(3-chloro-2-mercaptophenyl)propan-2-one in the development of bioactive compounds. Researchers have explored its ability to act as a precursor in the synthesis of more complex molecules, particularly those with potential therapeutic properties. For instance, the thiol group in the molecule has been shown to participate in redox reactions, making it a valuable component in the creation of antioxidants and anti-inflammatory agents.

The structural features of this compound also make it an interesting candidate for use in materials science. The presence of the bromine atom and the chlorinated phenyl group introduces electronic diversity, which can be exploited in the design of new materials with tailored properties. For example, derivatives of this compound have been investigated for their potential use in organic electronics, where their electronic characteristics could contribute to the development of more efficient semiconductors.

In terms of synthesis, 1-Bromo-3-(3-chloro-2-mercaptophenyl)propan-2-one can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. These methods allow for precise control over the structure of the molecule, enabling researchers to tailor its properties for specific applications. Recent advancements in catalytic techniques have further enhanced the efficiency and selectivity of these synthetic processes, making large-scale production more feasible.

The biological activity of this compound has also been a focal point of recent research. Studies have demonstrated that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in neurodegenerative diseases and other conditions characterized by oxidative stress.

From an environmental perspective, understanding the fate and toxicity of CAS No. 1806323-59-0 is crucial for ensuring its safe use and disposal. Research into its biodegradation pathways has revealed that it undergoes rapid transformation under aerobic conditions, reducing its persistence in aquatic environments. However, further studies are needed to fully assess its impact on ecosystems and human health.

In conclusion, 1-Bromo-3-(3-chloro-2-mersaptohenyl)propanone represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science. As our understanding of this compound continues to grow, so too will its potential to contribute to advancements in these fields.